Cas no 1004309-35-6 (3,5-Bis(3-bromophenyl)-1H-pyrazole)

• Product Name: 3,5-Bis(3-bromophenyl)-1H-pyrazole
• CAS No: 1004309-35-6
• MF: C₁₅H₁₀Br₂N₂
• MW: 378.061301708221
• MDL: MFCD08552883
• CID: 3059676
• PubChem ID: 19587667
• Update Time: 2025-08-05

3,5-Bis(3-bromophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3-bromophenyl)-1H-pyrazole
• STK349903
• BBL040128
• AKOS000311337
• 1004309-35-6
• EN300-230019

• MDL： MFCD08552883
• Inchi： 1S/C15H10Br2N2/c16-12-5-1-3-10(7-12)14-9-15(19-18-14)11-4-2-6-13(17)8-11/h1-9H,(H,18,19)
• InChI Key： BWBSZXZJCUXJHR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(C2C=CC=C(C=2)Br)=NN1

Computed Properties

• Exact Mass: 377.91902Da
• Monoisotopic Mass: 375.92107Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.7Ų

Additional information on 3,5-Bis(3-bromophenyl)-1H-pyrazole

Introduction to 3,5-Bis(3-bromophenyl)-1H-pyrazole (CAS No. 1004309-35-6) and Its Emerging Applications in Chemical Biology

3,5-Bis(3-bromophenyl)-1H-pyrazole, identified by the chemical abstracts service number 1004309-35-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, a heterocycle characterized by a five-membered ring containing two nitrogen atoms. The presence of bromine substituents at the 3-position of the phenyl rings in 3,5-Bis(3-bromophenyl)-1H-pyrazole introduces reactive sites that make it a valuable scaffold for further chemical modifications and functionalization.

The structural motif of 3,5-Bis(3-bromophenyl)-1H-pyrazole combines the rigidity of the aromatic ring system with the electron-withdrawing effect of the bromine atoms, which can influence its interactions with biological targets. This compound has been studied for its potential applications in drug discovery, particularly as a precursor for synthesizing more complex molecules with therapeutic properties. The bromine atoms serve as handles for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse functional groups and the construction of larger molecular frameworks.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. For instance, pyrazole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The brominated derivatives, including 3,5-Bis(3-bromophenyl)-1H-pyrazole, are particularly attractive because they can be easily modified to target specific biological pathways. Researchers have leveraged this compound to develop novel inhibitors of kinases and other enzymes involved in cancer progression. The ability to fine-tune the structure through halogenation strategies has allowed for the optimization of potency and selectivity.

One of the most compelling aspects of 3,5-Bis(3-bromophenyl)-1H-pyrazole is its role in fragment-based drug design. By using this compound as a starting point, chemists can rapidly screen libraries of related molecules to identify lead candidates with improved pharmacokinetic profiles. The bromine substituents facilitate further derivatization, allowing for the creation of compounds with enhanced solubility, bioavailability, and metabolic stability. This approach has been successfully applied in several high-throughput screening campaigns aimed at identifying new therapeutic agents.

The synthesis of 3,5-Bis(3-bromophenyl)-1H-pyrazole typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the bromination of biphenyl derivatives followed by condensation reactions to form the pyrazole core. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes. Modern techniques such as flow chemistry and microwave-assisted synthesis have further streamlined its preparation, reducing reaction times and improving yields.

From a computational chemistry perspective, 3,5-Bis(3-bromophenyl)-1H-pyrazole has been extensively studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into how the bromine atoms influence the molecule's energy landscape and interaction with biological targets. These studies have helped predict optimal conditions for various chemical transformations and have guided the design of novel derivatives with enhanced biological activity. The integration of experimental data with computational models has become indispensable in modern drug discovery efforts.

The pharmacological potential of 3,5-Bis(3-bromophenyl)-1H-pyrazole has been explored in several preclinical studies. Researchers have demonstrated its ability to inhibit specific enzymes by binding to their active sites and disrupting normal catalytic activity. For example, derivatives of this compound have shown promise in targeting Janus kinases (JAKs), which play a crucial role in inflammatory responses. By modulating JAK activity, these compounds could offer new treatments for autoimmune diseases and chronic inflammation.

Another area where 3,5-Bis(3-bromophenyl)-1H-pyrazole has shown promise is in oncology research. Studies have indicated that certain pyrazole derivatives can induce apoptosis in cancer cells by interfering with signaling pathways that promote cell survival. The brominated version of this compound has been particularly effective in preclinical models due to its ability to cross-react with multiple targets simultaneously. This polypharmacological approach has opened new avenues for developing combination therapies that could overcome drug resistance.

The future directions for research on 3,5-Bis(3-bromophenyl)-1H-pyrazole are diverse and exciting. One promising avenue is the exploration of its derivatives as probes for understanding complex biological networks. By using this compound as a scaffold, researchers can develop tools that selectively label specific proteins or enzymes involved in disease processes. These probes could provide valuable insights into disease mechanisms and aid in the development of more targeted therapies.

Additionally, advances in biocatalysis have opened up new possibilities for modifying 3,5-Bis(3-bromophenyl)-1H-pyrazole using enzymatic methods. Enzymes such as halogenases and oxidoreductases can introduce novel functional groups or alter existing ones with high precision and selectivity. This approach aligns well with green chemistry principles by reducing waste and minimizing harsh reaction conditions.

In conclusion, 3, 5, Bis( 3, -bromophenyl) - 1H-pyrazole( CAS No . 1004309-35-6) is a versatile compound with significant potential in chemical biology . Its unique structural features , combined with its reactivity , make it an ideal scaffold for drug discovery . As research continues , we can expect to see more innovative applications emerge from this promising molecule . The integration of synthetic chemistry , computational modeling , and pharmacological studies will undoubtedly lead to breakthroughs that benefit human health .